9-benzyl-3-(3-chlorobenzyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-benzyl-3-[(3-chlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H24ClN5O2/c1-16-12-28(14-17-7-4-3-5-8-17)23-26-21-20(29(23)13-16)22(31)30(24(32)27(21)2)15-18-9-6-10-19(25)11-18/h3-11,16H,12-15H2,1-2H3
• InChI Key: LWSHMHPVOFPUIG-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC(=CC=C4)Cl)CC5=CC=CC=C5
• Molecular Formula: C24H24ClN5O2
• Molecular Weight: 449.9 g/mol
• CAS No.: 876151-92-7

Description

The compound “9-benzyl-3-(3-chlorobenzyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione” is a complex organic molecule. It is a derivative of purine, which is a heterocyclic aromatic organic compound. The structure of the compound suggests that it may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of this compound has been reported in the literature. The title compound has been prepared in high yield from 9-benzyl-purine derivative by reaction with diethoxymethyl acetate (DEMA).

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It contains a purine core, which is a heterocyclic aromatic organic compound that consists of a pyrimidine ring fused to an imidazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its structure. The presence of multiple functional groups means that it can participate in a variety of chemical reactions.

Future Directions

The future research directions for this compound could include further investigation into its synthesis, chemical reactions, and potential biological activity. Given its structural similarity to purine, it may have potential applications in medicinal chemistry.